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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

This guide offers a detailed comparison of Metol (p-methylaminophenol sulfate) and Phenidone

(1-phenyl-3-pyrazolidinone), two principal developing agents in black and white photographic

processing. It is intended for researchers, scientists, and professionals in drug development

and chemical sciences, providing objective performance comparisons supported by

experimental data and methodologies.

Chemical and Physical Properties
Metol and Phenidone are organic reducing agents that facilitate the conversion of silver halide

crystals to metallic silver in photographic emulsions. Their distinct chemical structures underpin

their differing activities and characteristics in developer solutions.

Property Metol Phenidone

Chemical Formula (C₇H₁₀NO)₂SO₄ C₉H₁₀N₂O

Molar Mass 344.38 g/mol 162.19 g/mol

Appearance
White to yellowish crystalline

powder

White to off-white crystalline

powder

Solubility in Water Sparingly soluble Slightly soluble

Relative Developing Power 1 5 - 10 times that of Metol[1]

Toxicity Can cause contact dermatitis
Low toxicity, does not cause

dermatitis[1]
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Performance in Developer Formulations
The most significant operational difference between Metol and Phenidone is observed in their

synergistic interaction with a secondary developing agent, typically hydroquinone. This

phenomenon, known as superadditivity, results in a development rate greater than the sum of

the individual agents' activities.

Superadditivity
The mechanism of superadditivity involves the regeneration of the primary developing agent

(Metol or Phenidone) by the secondary agent (hydroquinone). The primary agent, having a

high affinity for the silver halide crystal, initiates development and becomes oxidized. The

hydroquinone then reduces the oxidized primary agent back to its active form, thereby being

consumed in the process. This regeneration cycle is significantly more efficient with Phenidone

than with Metol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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